2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: 2-fluoro-N-[2-(2-methoxyanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H15FN2O3/c1-22-14-9-5-4-8-13(14)19-15(20)10-18-16(21)11-6-2-3-7-12(11)17/h2-9H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: JSNASJIERGRJLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol

Description

2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide is a chemical compound that belongs to the class of benzamides. It has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide involves the inhibition of various enzymes and signaling pathways. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. It also inhibits the activity of nuclear factor kappa B (NF-κB), which is a transcription factor involved in the regulation of various genes related to inflammation and immunity.
Biochemical and Physiological Effects:
2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). The compound has also been found to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are enzymes involved in inflammation and pain. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized. It exhibits potent anti-inflammatory and analgesic properties, which make it a valuable tool for studying the mechanisms of inflammation and pain. However, the compound has some limitations as well. It is highly lipophilic, which makes it difficult to dissolve in aqueous solutions. It also exhibits some toxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide. One potential direction is the investigation of its potential use in the treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Another direction is the study of its effects on other signaling pathways and enzymes involved in inflammation and pain. Additionally, the development of novel analogs and formulations of the compound may lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

The synthesis method of 2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide involves the reaction of 2-fluorobenzoyl chloride with 2-[(2-methoxyphenyl)amino]-2-oxoethylamine in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

2-fluoro-N-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-tumor, anti-inflammatory, and analgesic properties. The compound has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.